Cas no 16406-00-1 (Benzo[c][1,2,5]thiadiazol-4-ylmethanol)

Benzo[c][1,2,5]thiadiazol-4-ylmethanol structure
16406-00-1 structure
Product Name:Benzo[c][1,2,5]thiadiazol-4-ylmethanol
CAS No:16406-00-1
MF:C7H6N2OS
MW:166.200339794159
CID:121647
PubChem ID:10012273
Update Time:2025-04-18

Benzo[c][1,2,5]thiadiazol-4-ylmethanol Chemical and Physical Properties

Names and Identifiers

    • Benzo[c][1,2,5]thiadiazol-4-ylmethanol
    • 2,1,3-Benzothiadiazol-4-ylmethanol
    • 2,1,3-Benzothiadiazole-4-methanol
    • 4-(Hydroxymethyl)-benzo-2,1,3-thiadiazole
    • 4-Hydroxymethyl-2,1,3-benzothiadiazole
    • 4-Hydroxymethyl-benz-< 2,1,3> -thiadiazol
    • AG-E-13901
    • AK143730
    • benzo[1,2,5]thiadiazol-4-yl-methanol
    • CTK0H2046
    • KB-224715
    • SureCN7718402
    • SCHEMBL7718402
    • DTXSID10434079
    • 2,1,3-BENZOTHIADIAZOL-4-YLMETHANOL,97per cent
    • LASMSURVAZPERF-UHFFFAOYSA-N
    • (2,1,3-Benzothiadiazol-4-yl)methanol
    • 16406-00-1
    • EN300-43744
    • 2,1,3-BENZOTHIADIAZOL-4-YLMETHANOL,97%
    • Inchi: 1S/C7H6N2OS/c10-4-5-2-1-3-6-7(5)9-11-8-6/h1-3,10H,4H2
    • InChI Key: LASMSURVAZPERF-UHFFFAOYSA-N
    • SMILES: S1N=C2C=CC=C(CO)C2=N1

Computed Properties

  • Exact Mass: 166.02018
  • Monoisotopic Mass: 166.02008399g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 144
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 74.2Ų

Experimental Properties

  • PSA: 46.01

Benzo[c][1,2,5]thiadiazol-4-ylmethanol Security Information

  • Safety Term:S24/25

Benzo[c][1,2,5]thiadiazol-4-ylmethanol Pricemore >>

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